Cas no 61993-99-5 (Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-)
61993-99-5 structure
Product Name:Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-
CAS No:61993-99-5
MF:C10H8Cl4O2
MW:301.98131942749
CID:461376
PubChem ID:20373770
Update Time:2025-04-19
Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)-
- 2-(2,3,5-trichlorophenoxy)butanoyl chloride
- 61993-99-5
- SCHEMBL11661711
- DTXSID90606318
-
- Inchi: 1S/C10H8Cl4O2/c1-2-7(10(14)15)16-8-4-5(11)3-6(12)9(8)13/h3-4,7H,2H2,1H3
- InChI Key: HHTWTMBSECPMEU-UHFFFAOYSA-N
- SMILES: ClC(C(CC)OC1C=C(C=C(C=1Cl)Cl)Cl)=O
Computed Properties
- Exact Mass: 299.92804
- Monoisotopic Mass: 299.927840g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 249
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Butanoyl chloride, 2-(2,3,5-trichlorophenoxy)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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